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The following table synthesizes the quantitative results from the MAIC, which adjusted for cross-trial

differences in patient populations using individual patient data for bosutinib and aggregated data from

published trials for dasatinib and nilotinib [1] [2].

Outcome Measure Comparison
Hazard Ratio (HR) /
Odds Ratio (OR)

95% Confidence
Interval

P-value

Progression-Free
Survival (PFS)

Bosutinib vs.

Dasatinib

HR 0.63 0.44 – 0.90 < 0.05

Bosutinib vs.

Nilotinib

HR 0.54 0.38 – 0.76 < 0.01

Overall Survival (OS) Bosutinib vs.

Dasatinib

HR 0.82 0.54 – 1.26 0.37

Bosutinib vs.

Nilotinib

HR 0.72 0.46 – 1.13 0.16

Major Cytogenetic
Response (MCyR)

Bosutinib vs.

Dasatinib

OR 0.78 0.53 – 1.16 Not

Significant
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Outcome Measure Comparison
Hazard Ratio (HR) /
Odds Ratio (OR)

95% Confidence
Interval

P-value

Bosutinib vs.

Nilotinib

OR 0.98 0.71 – 1.35 Not

Significant

Experimental Protocol & Methodology

The MAIC was conducted to compare the relative efficacy of these tyrosine kinase inhibitors (TKIs) in a

scenario where no head-to-head randomized controlled trials existed [1] [2].

Objective: To compare bosutinib, dasatinib, and nilotinib for overall survival (OS), progression-
free survival (PFS), and major cytogenetic response (MCyR) in adults with second-line chronic

phase CML.
Systematic Literature Review: A systematic review identified relevant single-arm trials for dasatinib

and nilotinib to ensure all underlying data were included.
Matching-Adjusted Indirect Comparison (MAIC): This statistical technique was used to adjust for

differences in baseline patient characteristics across trials.
Statistical Analysis: Efficacy was compared using Cox proportional hazard models for OS and

PFS, and odds ratios (OR) for MCyR. When the proportional hazards assumption was violated for
PFS, Restricted Mean Survival Time (RMST) analysis confirmed the findings.

Mechanism of Action Signaling Pathway

All three drugs are tyrosine kinase inhibitors that target the BCR-ABL1 oncoprotein, which is the primary

driver of CML [3]. The diagram below illustrates the key signaling pathways activated by BCR-ABL1 and

targeted by these therapies.
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The BCR-ABL1 fusion protein, resulting from the Philadelphia chromosome, is a constitutively active

tyrosine kinase that initiates multiple downstream signaling cascades [3].

Pathway Activation: Through adapter proteins like GRB2, CRKL, and the p85 subunit of PI3K,
BCR-ABL1 activates pro-survival and proliferative pathways, primarily RAS/RAF/MEK/ERK and

PI3K/AKT/mTOR [3].
Cellular Effects: These pathways collectively lead to dysregulated proliferation, inhibited
apoptosis, and contribute to therapy resistance in CML cells [3].
Therapeutic Targeting: Bosutinib, dasatinib, and nilotinib are all ATP-competitive inhibitors that

target the kinase activity of BCR-ABL1, thereby suppressing these oncogenic signals [3].

Interpretation Guide for Researchers

Clinical Significance: The significantly improved PFS with bosutinib suggests it may be more

effective at delaying disease progression compared to dasatinib and nilotinib in the second-line
setting.

Non-Significant Trends: The numerical (but not statistically significant) improvements in OS for
bosutinib and MCyR for dasatinib/nilotinib indicate trends that require further investigation with

larger, more direct studies.
Methodological Note: MAIC can only adjust for observed baseline characteristics; unobserved
effect modifiers could still influence the results [1] [2].
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[https://www.smolecule.com/products/b547872#bosutinib-vs-dasatinib-vs-nilotinib-maic-analysis-

survival]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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